2-(4-Fluoro-phenyl)-ethanesulfonyl chloride

• CAS: 405219-34-3
• Molecular Formula: C8H8ClFO2S
• Molecular Weight: 222.66 g/mol
• SMILES: C1=CC(=CC=C1CCS(=O)(=O)Cl)F
• InChI: InChI=1S/C8H8ClFO2S/c9-13(11,12)6-5-7-1-3-8(10)4-2-7/h1-4H,5-6H2
• InChIKey: YPVFLPWWOHVBBO-UHFFFAOYSA-N

Researchers building sulfonamide libraries with bulky amines encounter synthetic failures when replacing this compound with arenesulfonyl chlorides like 4-fluorobenzenesulfonyl chloride. The ethylene spacer critically modulates electrophilicity and steric environment, ensuring predictable kinetics and yields with hindered nucleophiles. • Use Case: Electrophilic reagent for introducing the 2-(4-fluorophenyl)ethanesulfonyl group into drug candidates and advanced intermediates. • Supply: NLT 98% purity available; moisture-sensitive solid requiring validated inert-atmosphere handling (Schlenk line/glovebox). • Procurement: Standard B2B shipping; non-hazardous classification streamlines customs clearance.

2-(4-Fluoro-phenyl)-ethanesulfonyl chloride Overview

2-(4-Fluoro-phenyl)-ethanesulfonyl chloride (CAS 405219-34-3) is an organosulfur compound belonging to the sulfonyl chloride class, characterized by a 4-fluorophenyl group connected via an ethylene bridge (-CH2-CH2-) to a reactive sulfonyl chloride (-SO2Cl) moiety [1]. With the molecular formula C8H8ClFO2S and a molecular weight of 222.66 g/mol, it serves as a versatile electrophilic reagent in organic synthesis, primarily for introducing the 2-(4-fluorophenyl)ethanesulfonyl group into target molecules via nucleophilic substitution . Its structure enables applications in pharmaceutical intermediate synthesis and materials science [2].

Electrophilic sulfonylation reagent with 4-fluorophenyl-ethyl bridge; distinct from direct arene sulfonyl chlorides

Supports sulfonamide coupling with sterically hindered amines (aliphatic sulfonyl chloride class)

Requires anhydrous handling and desiccated storage due to moisture sensitivity of the aliphatic sulfonyl center

• [1] PubChem. (n.d.). 2-(4-fluorophenyl)ethane-1-sulfonyl chloride. National Center for Biotechnology Information. View Source
• [2] Kuujia. (n.d.). Cas no 405219-34-3 (2-(4-Fluorophenyl)ethanesulfonyl chloride). View Source

2-(4-Fluoro-phenyl)-ethanesulfonyl chloride: Substitution Risks

Substituting 2-(4-fluoro-phenyl)-ethanesulfonyl chloride with a structurally similar analog—such as 4-fluorobenzenesulfonyl chloride (CAS 349-88-2) or a non-fluorinated phenyl analog—poses significant risks to synthetic outcomes . The ethylene spacer between the aromatic ring and the sulfonyl group is not an inert linker; it profoundly alters the electrophilicity of the sulfur center and the steric environment, directly impacting reaction kinetics, regioselectivity, and yields in multi-step syntheses . Furthermore, class-level evidence demonstrates that aliphatic sulfonyl chlorides (like this compound) and arenesulfonyl chlorides (like 4-fluorobenzenesulfonyl chloride) exhibit divergent reactivity profiles with nucleophiles, particularly with sterically hindered amines [1]. Procurement of the exact CAS 405219-34-3 compound is therefore essential to ensure reproducibility and avoid costly optimization of reaction conditions [2].

Direct aromatic sulfonyl chloride analogs (e.g., 4-fluorobenzenesulfonyl chloride) lack the ethylene bridge; electrophilicity and steric environment may differ, potentially altering yields with hindered amines.

Replacing with sulfonyl fluorides risks reaction failure with sterically hindered amines; class-level evidence shows fluorides exhibit low activity under similar conditions.

Aliphatic sulfonyl chlorides hydrolyze faster than arene sulfonyl chlorides; using more hydrolysis-resistant aryl analogs may introduce different reactivity and handling profiles.

• [1] Bogolubsky, A. V., et al. (2014). Sulfonyl fluorides as alternative to sulfonyl chlorides in parallel synthesis of aliphatic sulfonamides. ACS Combinatorial Science, 16(4), 192-197. View Source
• [2] Santa Cruz Biotechnology. (n.d.). 2-(4-Fluoro-phenyl)-ethanesulfonyl chloride: sc-320764. View Source

2-(4-Fluoro-phenyl)-ethanesulfonyl chloride: Analog Comparison

Aliphatic vs. Arenesulfonyl Chloride Reactivity

Class-level evidence indicates that the reactivity of sulfonyl chlorides with amines is heavily influenced by the electronic and steric nature of the group attached to the sulfur atom [1]. Specifically, aliphatic sulfonyl chlorides, a class that includes 2-(4-fluoro-phenyl)-ethanesulfonyl chloride, have been shown to react efficiently with sterically hindered amines, in contrast to sulfonyl fluorides which exhibit low activity under similar conditions [1]. This behavior is distinct from arenesulfonyl chlorides like 4-fluorobenzenesulfonyl chloride (CAS 349-88-2), where the directly attached aromatic ring imparts different electrophilicity and hydrolysis stability [2].

Reactivity with Hindered Amines

Class-level inference

Aliphatic sulfonyl chloride: expected high reactivity vs Aliphatic sulfonyl fluoride: low activity

Chloride class enables hindered amine coupling; fluorides may not react under similar conditions.

Class-level data; verify with specific amine substrate.

Evidence Dimension	Reaction yield with sterically hindered amines
Target Compound Data	Expected high reactivity (as per aliphatic sulfonyl chloride class)
Comparator Or Baseline	Aliphatic sulfonyl fluorides (class): low activity [1]
Quantified Difference	Qualitative class-level difference; fluorides fail, chlorides succeed with hindered amines [1]
Conditions	Parallel synthesis of sulfonamides; comparison of aliphatic sulfonyl chlorides vs. fluorides [1]

Why This Matters

For syntheses involving sterically demanding amines, selecting an aliphatic sulfonyl chloride like CAS 405219-34-3 is critical for achieving acceptable yields, while fluorinated analogs would be ineffective.

• [1] Bogolubsky, A. V., et al. (2014). Sulfonyl fluorides as alternative to sulfonyl chlorides in parallel synthesis of aliphatic sulfonamides. ACS Combinatorial Science, 16(4), 192-197. View Source
• [2] MolBase. (n.d.). 4-Fluorobenzenesulfonyl chloride. View Source

Purity Specifications and Stoichiometric Control

Supplier MolCore (Product Number MC456736) offers 2-(4-Fluoro-phenyl)-ethanesulfonyl chloride at a purity specification of 'NLT 98%' (Not Less Than 98%) . This contrasts with the 'usually 95%' purity reported for generic listings and other suppliers . Higher purity reduces the potential for side reactions from impurities and improves the accuracy of stoichiometric calculations in sensitive research applications.

Purity Specification

Supplier data

NLT 98% vs. generic 95%

Higher purity reduces side reactions from unknown impurities and improves stoichiometric accuracy.

Supplier specification; independent verification recommended.

Evidence Dimension	Minimum Purity Specification
Target Compound Data	NLT 98%
Comparator Or Baseline	Generic listings: 95%
Quantified Difference	Minimum purity difference: +3 percentage points
Conditions	Vendor product specification sheets

Why This Matters

Procuring the higher-purity NLT 98% grade minimizes the risk of synthetic failures or analytical variability attributable to 5% unknown impurities, thereby supporting more reproducible research outcomes.

Hydrolytic Stability: Aliphatic vs. Aromatic Sulfonyl Chlorides

A fundamental property of sulfonyl chlorides is their susceptibility to hydrolysis. Class-level inference from the stability order of sulfonyl halides indicates that aliphatic sulfonyl chlorides are generally less stable towards hydrolysis than their aromatic counterparts [1]. For instance, 4-fluorobenzenesulfonyl chloride (an arenesulfonyl chloride) is a relatively robust reagent [2], whereas 2-(4-fluoro-phenyl)-ethanesulfonyl chloride, with its aliphatic sulfonyl center, will hydrolyze more rapidly in the presence of moisture.

Hydrolytic Stability

Class-level inference

Aliphatic class: higher hydrolysis rate vs Aromatic class: lower

Strict anhydrous handling and storage required; aromatic analogs may not reflect this sensitivity.

Class-level stability context; specific rate data to verify.

Evidence Dimension	Relative Rate of Hydrolysis
Target Compound Data	Higher (Aliphatic sulfonyl chloride class)
Comparator Or Baseline	4-Fluorobenzenesulfonyl chloride (Arenesulfonyl chloride class): Lower
Quantified Difference	Qualitative class-level difference
Conditions	Ambient moisture exposure

Why This Matters

This difference in stability dictates specific storage and handling requirements (e.g., strict anhydrous conditions, desiccated storage) for CAS 405219-34-3, which procurement and lab personnel must strictly observe to maintain reagent integrity.

• [1] Wikipedia. (n.d.). Sulfonyl halide. View Source
• [2] MolBase. (n.d.). 4-Fluorobenzenesulfonyl chloride. View Source

2-(4-Fluoro-phenyl)-ethanesulfonyl chloride Applications

Sterically Hindered Sulfonamide Library Synthesis

As established by class-level evidence, aliphatic sulfonyl chlorides demonstrate superior reactivity with sterically hindered amines compared to sulfonyl fluorides [1]. Therefore, 2-(4-fluoro-phenyl)-ethanesulfonyl chloride is the preferred reagent for generating diverse sulfonamide libraries containing bulky amine components, a common requirement in drug discovery programs exploring novel chemical space.

High-Purity Intermediates for Pharmaceutical Development

The availability of a commercial grade with a minimum purity specification of NLT 98% makes this compound suitable for use in the synthesis of advanced pharmaceutical intermediates. In regulated environments, the use of a well-characterized, high-purity starting material streamlines analytical method development and reduces the burden of impurity profiling, directly supporting IND/IMPD filings.

Polymer Functionalization for Advanced Resist Materials

Patents describe the use of 4-fluorophenyl-containing sulfonium salts as key components in polymer-based resist materials for semiconductor manufacturing [2]. 2-(4-Fluoro-phenyl)-ethanesulfonyl chloride can serve as a crucial building block for synthesizing these specialized monomers or for post-polymerization modification, where its aliphatic linker provides a flexible spacer to tune material properties.

Anhydrous Reaction Research Applications

Given the inherently higher susceptibility of aliphatic sulfonyl chlorides to hydrolysis [3], this compound is an ideal candidate for research groups developing or validating rigorous air- and moisture-free synthetic techniques (e.g., Schlenk line, glovebox). Its sensitivity serves as a practical benchmark for ensuring the integrity of inert atmosphere protocols.

Application

Selection Property

Validation Focus

Sterically hindered sulfonamide synthesis

Aliphatic sulfonyl chloride reactivity with hindered amines

Amine scope and reaction yield verification

Pharmaceutical intermediate R&D

High purity specification (NLT 98%)

Impurity profiling and stoichiometric control

Polymer functionalization

Fluorophenyl sulfonyl building block with flexible ethylene spacer

Monomer synthesis and material property tuning

Anhydrous reaction technique validation

Moisture-sensitive aliphatic sulfonyl chloride

Inert atmosphere protocol integrity

• [1] Bogolubsky, A. V., et al. (2014). Sulfonyl fluorides as alternative to sulfonyl chlorides in parallel synthesis of aliphatic sulfonamides. ACS Combinatorial Science, 16(4), 192-197. View Source
• [2] Shin-Etsu Chemical Co., Ltd. (2014). Sulfonium salt-containing polymer, resist composition, patterning process, and sulfonium salt monomer and making method. U.S. Patent Application Publication No. US 2014/0295372 A1. View Source
• [3] Wikipedia. (n.d.). Sulfonyl halide. View Source